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Compound of Interest

Compound Name: 1,6-Diphenoxy-2,4-hexadiyne

Cat. No.: B1144241

The following provides a comprehensive, step-by-step protocol for the safe handling and
disposal of 1,6-diphenoxy-2,4-hexadiyne, ensuring the safety of laboratory personnel and
compliance with environmental regulations. This guide is intended for researchers, scientists,
and drug development professionals.

l. Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle 1,6-diphenoxy-2,4-hexadiyne
with appropriate safety measures. The compound is a solid, and care should be taken to avoid
dust formation.[1] Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

Personal Protective Equipment (PPE): All personnel handling the compound must wear the
following PPE:

o Eye Protection: Safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: A dust mask (type N95 or equivalent) should be used, especially
when handling the solid form, to avoid inhalation.

» Body Protection: A lab coat must be worn to prevent skin contact.[1]
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Il. Chemical and Physical Properties

A summary of the key properties of 1,6-diphenoxy-2,4-hexadiyne is provided in the table
below for easy reference.

Property Value

CAS Number 30980-37-1[2][3]
Molecular Formula C1sH1402[2][3]
Molecular Weight 262.30 g/mol [3]
Appearance Cream Solid[1]
Odor Odorless[1]

lll. Hazard Identification and Classification

It is imperative to be aware of the hazards associated with 1,6-diphenoxy-2,4-hexadiyne for
safe handling and disposal.

Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.

IV. Step-by-Step Disposal Protocol

The disposal of 1,6-diphenoxy-2,4-hexadiyne must be carried out in compliance with all local,
state, and federal regulations. Do not dispose of this chemical down the drain or in regular
trash.

1. Waste ldentification and Segregation:

o Classify 1,6-diphenoxy-2,4-hexadiyne as a hazardous chemical waste.
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e Do not mix this compound with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

2. Container Management:

» Use a dedicated, leak-proof, and chemically compatible container for the waste. High-density
polyethylene (HDPE) containers are generally suitable for solid organic waste.

o Ensure the container is in good condition with a secure, tight-fitting lid.

e Clearly label the waste container with "Hazardous Waste," the full chemical name "1,6-
diphenoxy-2,4-hexadiyne,"” and the approximate quantity.

3. Spill and Contamination Cleanup:

 In the event of a spill, prevent the generation of dust.

o Carefully sweep up the solid material.[1]

» Place the spilled material and any contaminated cleaning supplies (e.g., paper towels,
absorbent pads) into the designated hazardous waste container.

4. Final Disposal:

o Store the sealed and labeled hazardous waste container in a designated, secure area away
from incompatible materials.

» Arrange for pickup and disposal by a licensed hazardous waste disposal company, following
your institution's established procedures.

V. Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the proper disposal of 1,6-diphenoxy-
2,4-hexadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 1,6-
Diphenoxy-2,4-hexadiyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144241#1-6-diphenoxy-2-4-hexadiyne-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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